(2R)-5-bromo-2-methyl-2,3-dihydro-1H-indole
Description
Typically, the description of a chemical compound includes its IUPAC name, common names, and structural formula. It may also include its appearance and odor if applicable .
Synthesis Analysis
This involves understanding the chemical reactions used to synthesize the compound. It may include the starting materials, reaction conditions, catalysts, and the overall yield .Molecular Structure Analysis
This involves understanding the 3D structure of the molecule, including the arrangement of atoms and the types of bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry are often used .Chemical Reactions Analysis
This involves studying the chemical reactions that the compound undergoes. It includes understanding the reactants, products, reaction conditions, and the mechanism of the reaction .Physical And Chemical Properties Analysis
This involves studying properties like melting point, boiling point, solubility, density, and reactivity. These properties can give insights into how the compound behaves under different conditions .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-5-bromo-2-methyl-2,3-dihydro-1H-indole involves the bromination of 2-methylindole followed by reduction of the resulting bromoindole to yield the desired product.", "Starting Materials": [ "2-methylindole", "bromine", "sodium hydroxide", "sodium borohydride", "acetic acid", "water" ], "Reaction": [ "Step 1: Bromination of 2-methylindole with bromine in acetic acid and water to yield 5-bromo-2-methylindole.", "Step 2: Reduction of 5-bromo-2-methylindole with sodium borohydride in methanol to yield (2R)-5-bromo-2-methyl-2,3-dihydro-1H-indole." ] } | |
CAS RN |
916903-14-5 |
Molecular Formula |
C9H10BrN |
Molecular Weight |
212.1 |
Purity |
95 |
Origin of Product |
United States |
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